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Compound of Interest
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Cat. No.: B055606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MCPA-isooctyl is the isooctyl ester of 2-methyl-4-chlorophenoxyacetic acid (MCPA), a widely

used systemic phenoxy herbicide for the control of broadleaf weeds in cereal crops and

pastureland. The environmental fate of this compound is of significant interest due to its

potential to impact non-target organisms and ecosystems. A critical parameter in assessing its

environmental persistence is its half-life (t½), the time required for 50% of the initial

concentration to dissipate. This guide provides a comprehensive overview of the half-life of

MCPA-isooctyl under various environmental conditions, details the experimental protocols for

its determination, and illustrates its degradation pathways.

Data Presentation: Half-life of MCPA-isooctyl and its
Metabolite MCPA Acid
The persistence of MCPA-isooctyl in the environment is primarily dictated by its rapid

hydrolysis to the active form, MCPA acid. Therefore, the half-life of both the parent ester and

the resulting acid are crucial for a complete environmental risk assessment. The following

tables summarize the available quantitative data for the half-life of MCPA-isooctyl and MCPA

acid in soil, water, and sediment under different environmental conditions.

Table 1: Half-life of MCPA-isooctyl and MCPA Acid in Soil
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Compoun
d

Soil Type Condition
Temperat
ure (°C)

pH
Half-life
(days)

Referenc
e(s)

MCPA-

isooctyl
Loam Field

Not

Specified

Not

Specified
9 [1]

MCPA-

isooctyl

Sandy

Loam
Field

Not

Specified

Not

Specified
23 [1]

MCPA-

isooctyl

Beijing Soil

(2016)
Field

Not

Specified

Not

Specified
1.56

MCPA-

isooctyl

Ningxia

Soil (2017)
Field

Not

Specified

Not

Specified
9.63

MCPA acid Topsoils Field
Not

Specified

Not

Specified
1.5 - 26

MCPA acid

Slightly

acidic to

slightly

alkaline

soils

Not

Specified

Not

Specified

Not

Specified
5 - 6 [2]

MCPA acid Loam
Aerobic,

Laboratory
20

Not

Specified
24 [3]

MCPA acid
Not

Specified
Field

Not

Specified

Not

Specified
14 - 30 [2]

MCPA acid
Not

Specified

Anaerobic,

Laboratory

Not

Specified

Not

Specified

No

significant

degradatio

n

[1]

MCPA acid
Chernoze

m
Laboratory

Not

Specified

Not

Specified
2.2 [4]

MCPA acid Regosol Laboratory
Not

Specified

Not

Specified
11.7 [4]

Table 2: Half-life of MCPA-isooctyl and MCPA Acid in Water

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.researchgate.net/publication/51641832_Dissipation_and_residue_of_MCPA_4-chloro-2-ethylphenoxyacetate_in_wheat_and_soil
https://www.researchgate.net/publication/51641832_Dissipation_and_residue_of_MCPA_4-chloro-2-ethylphenoxyacetate_in_wheat_and_soil
https://en.wikipedia.org/wiki/MCPA
https://sielc.com/Application-HPLC-Analysis-of-MCPA-on-Primesep-and-Obelisc-Mixed-Mode-Columns
https://en.wikipedia.org/wiki/MCPA
https://www.researchgate.net/publication/51641832_Dissipation_and_residue_of_MCPA_4-chloro-2-ethylphenoxyacetate_in_wheat_and_soil
http://www.eppltd.com/wp-content/uploads/2018/08/OECD-Guideline-for-the-Testing-of-Chemicals-Draft-Document-Phototransformation-of-Chemicals-on-Soil-Surfaces.pdf
http://www.eppltd.com/wp-content/uploads/2018/08/OECD-Guideline-for-the-Testing-of-Chemicals-Draft-Document-Phototransformation-of-Chemicals-on-Soil-Surfaces.pdf
https://www.benchchem.com/product/b055606?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compoun
d

System Condition
Temperat
ure (°C)

pH
Half-life
(days)

Referenc
e(s)

MCPA-

isooctyl (as

MCPA 2-

EHE)

Sterile

Buffer
Hydrolysis

Not

Specified
5

No

hydrolysis
[5]

MCPA-

isooctyl (as

MCPA 2-

EHE)

Sterile

Buffer
Hydrolysis

Not

Specified
7

No

hydrolysis
[5]

MCPA-

isooctyl (as

MCPA 2-

EHE)

Sterile

Buffer
Hydrolysis

Not

Specified
9

< 4.9 (117

hours)
[5]

MCPA acid
Aqueous

Solution

Photolysis

(Sunlight)

Not

Specified
8.3 20 - 24 [2]

MCPA acid
Rice Paddy

Water

Microbial

degradatio

n (dark)

Not

Specified

Not

Specified

< 13 (total

degradatio

n)

[2]

MCPA acid Water
Photo-

oxidation

Not

Specified

Not

Specified
2.2

Table 3: Half-life of MCPA Acid in Water/Sediment Systems
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System Condition
Temperature
(°C)

Half-life (days) Reference(s)

Ditchwater/Sedi

ment
Aerobic Not Specified 16.3 [1]

River

water/Sediment
Aerobic Not Specified 16.8 [1]

Water-light clay

sediment
Aerobic Not Specified >100 [1]

Anaerobic

aquatic

metabolism

study

Anaerobic Not Specified
No significant

degradation
[1]

Experimental Protocols
The determination of the half-life of MCPA-isooctyl and its degradation products in

environmental matrices typically follows standardized guidelines, such as those provided by the

Organisation for Economic Co-operation and Development (OECD). The most relevant

guidelines are OECD 307 for aerobic and anaerobic transformation in soil, and OECD 308 for

aerobic and anaerobic transformation in water-sediment systems.

Soil Degradation Study (Adapted from OECD 307)
Objective: To determine the rate of aerobic and anaerobic degradation of MCPA-isooctyl and

the formation and decline of its degradation products in soil.

Methodology:

Soil Collection and Preparation:

Collect fresh, sieved (<2 mm) agricultural soil from a location with no recent pesticide

application.

Characterize the soil for texture (e.g., loam, sandy loam), pH, organic carbon content, and

microbial biomass.
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Pre-incubate the soil at the test temperature for 7-14 days to allow microbial populations to

stabilize.

Test Substance Application:

Prepare a stock solution of ¹⁴C-labeled MCPA-isooctyl in a suitable solvent.

Apply the test substance to the soil at a concentration relevant to typical agricultural

application rates. Ensure uniform distribution.

Incubation:

Aerobic Conditions: Incubate the treated soil in the dark at a constant temperature (e.g.,

20°C) and moisture content (e.g., 40-60% of maximum water holding capacity). Pass a

slow stream of CO₂-free, humidified air over the soil surface to maintain aerobic

conditions. Trap evolved ¹⁴CO₂ in a suitable trapping solution (e.g., potassium hydroxide).

Anaerobic Conditions: After an initial aerobic phase to allow for initial degradation (e.g., 2

days), flood the soil with deoxygenated water and purge the headspace with an inert gas

(e.g., nitrogen) to establish and maintain anaerobic conditions.

Sampling and Extraction:

Collect triplicate soil samples at pre-determined time intervals (e.g., 0, 1, 3, 7, 14, 30, 60,

and 90 days).

Extract the soil samples with an appropriate solvent mixture (e.g., acetonitrile/water) using

techniques such as shaking or sonication.

Analyze the trapping solution for ¹⁴CO₂ to determine the extent of mineralization.

Analysis:

Quantify the concentrations of MCPA-isooctyl and its degradation products (e.g., MCPA

acid, 4-chloro-2-methylphenol) in the soil extracts using High-Performance Liquid

Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS).
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Use Liquid Scintillation Counting (LSC) to determine the total radioactivity in extracts and

soil residues.

Data Analysis:

Calculate the half-life (t½) and dissipation time 50 (DT₅₀) of MCPA-isooctyl and MCPA

acid using appropriate kinetic models (e.g., first-order kinetics).

Water-Sediment Degradation Study (Adapted from
OECD 308)
Objective: To determine the rate of aerobic and anaerobic degradation of MCPA-isooctyl and

the formation and decline of its degradation products in a water-sediment system.

Methodology:

System Preparation:

Collect fresh, intact water-sediment cores from a relevant aquatic environment (e.g., ditch,

river).

Allow the systems to acclimatize in the laboratory under the test conditions for a period

before the start of the experiment.

Test Substance Application:

Apply ¹⁴C-labeled MCPA-isooctyl to the water phase of the test systems.

Incubation:

Aerobic Conditions: Incubate the systems in the dark at a constant temperature (e.g.,

20°C). Gently bubble air into the water phase to maintain aerobic conditions. Trap any

evolved ¹⁴CO₂.

Anaerobic Conditions: Purge the headspace with an inert gas (e.g., nitrogen) to establish

and maintain anaerobic conditions.

Sampling and Analysis:
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At various time intervals, separate the water and sediment phases.

Analyze the water phase directly or after solid-phase extraction (SPE).

Extract the sediment samples with appropriate solvents.

Quantify MCPA-isooctyl and its degradation products in the water and sediment extracts

using HPLC-MS/MS.

Determine mineralization by analyzing the ¹⁴CO₂ traps.

Data Analysis:

Calculate the half-life of the parent compound in the total system, as well as in the water

and sediment phases separately.

Signaling Pathways and Experimental Workflows
Degradation Pathway of MCPA-isooctyl
The primary degradation pathway of MCPA-isooctyl involves a rapid initial hydrolysis of the

ester bond, followed by the slower microbial degradation of the resulting MCPA acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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